Protein Tyrosine Kinase/RTK
  • Flt3-IN-2
    Flt3-IN-2
    • Cat. No.:
    • B611034
    • CAS No.:
    • 923562-23-6
    • Molecular Formula:
    • C21H16ClF3N4
    • Molecular Weight:
    • 416.8322
    Description
    FLT3-IN-2 is an inhibitor of FMS-related tyrosine kinase 3 (FLT3), c-Kit, and c-FMS (IC50s = <1 μM for all).
    Novel potent FLT3 inhibitor
    FLT-IN-2 is a potent FLT3 inhibitor.
    STK321130, also known as FLT...
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  • UNC4203
    UNC4203
    • Cat. No.:
    • B611583
    • CAS No.:
    • 1818234-19-3
    • Molecular Formula:
    • C30H44N6O
    • Molecular Weight:
    • 504.7 g/mol
    Description
    UNC4203 is a potent and selective MERTK Inhibitor. UNC4203 showed IC50 MerTK=2.4 nM (Ki=0.42 nM);  IC50 Axl = 80 nM (Ki=40.22 nM);  IC50 Tyro3 = 9.1 nM (Ki=3.87 nM). IC50 FLT3 = 39 nM *Ki=16.14 nM). T1...
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  • Chir-124
    Chir-124
    • Cat. No.:
    • B612081
    • CAS No.:
    • 405168-58-3
    • Molecular Formula:
    • C23H22ClN5O
    • Molecular Weight:
    • 419.9 g/mol
    Description
    CHIR-124 is a potent inhibitor of Chk1 that potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo.
    a potent inhibitor of Chk1 that potentiates the cytotoxicity of topoisomerase I poison...
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  • Tuspetinib
    Tuspetinib
    • Cat. No.:
    • B8210132
    • CAS No.:
    • 2294874-49-8
    • Molecular Formula:
    • C29H33ClN6
    • Molecular Weight:
    • 501.1 g/mol
    Description
    Tuspetinib (HM-43239) is under investigation in clinical trial NCT03850574 (Clinical Trial to Evaluate the Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of HM43239 in Patients With Relapsed or Refr...
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  • PF15 TFA
    PF15 TFA
    • Cat. No.:
    • B10832087
    • CAS No.:
    • Molecular Formula:
    • C46H50F3N13O8
    • Molecular Weight:
    • 970.0 g/mol
    Description
    PF15 TFA is a useful research compound. Its molecular formula is C46H50F3N13O8 and its molecular weight is 970.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF15 TFA suitable for many re...
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  • Zotiraciclib hydrochloride
    Zotiraciclib hydrochloride
    • Cat. No.:
    • B13398256
    • CAS No.:
    • Molecular Formula:
    • C23H25ClN4O
    • Molecular Weight:
    • 408.9 g/mol
    Description
    Zotiraciclib hydrochloride is a useful research compound. Its molecular formula is C23H25ClN4O and its molecular weight is 408.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Zotiraciclib ...
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  • 3-Hydroxy Midostaurin-13C6
    3-Hydroxy Midostaurin-13C6
    • Cat. No.:
    • B13838545
    • CAS No.:
    • Molecular Formula:
    • C35H30N4O5
    • Molecular Weight:
    • 592.6 g/mol
    Description
    3-Hydroxy Midostaurin-13C6 is a useful research compound. Its molecular formula is C35H30N4O5 and its molecular weight is 592.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 3-Hydroxy Mido...
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  • BPR1J-097
    BPR1J-097
    • Cat. No.:
    • B15576801
    • CAS No.:
    • Molecular Formula:
    • C27H28N6O3S
    • Molecular Weight:
    • 516.6 g/mol
    Description
    BPR1J-097 is a useful research compound. Its molecular formula is C27H28N6O3S and its molecular weight is 516.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BPR1J-097 suitable for many re...
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  • BPR1K871
    BPR1K871
    • Cat. No.:
    • B15579909
    • CAS No.:
    • Molecular Formula:
    • C25H28ClN7O2S
    • Molecular Weight:
    • 526.1 g/mol
    Description
    BPR1K871 is a useful research compound. Its molecular formula is C25H28ClN7O2S and its molecular weight is 526.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BPR1K871 suitable for many re...
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  • Clifutinib
    Clifutinib
    • Cat. No.:
    • B15611603
    • CAS No.:
    • Molecular Formula:
    • C29H34N4O4
    • Molecular Weight:
    • 502.6 g/mol
    Description
    Clifutinib is an orally bioavailable, selective, small molecule inhibitor of FMS-like tyrosine kinase 3 (FLT3;  CD135;  STK1;  FLK2), with potential antineoplastic activity. Upon oral administrati...
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